3-{[(4-chlorophenyl)amino]sulfonyl}-4-methoxy-N-phenylbenzamide

• IUPAC Name: 3-[(4-chlorophenyl)sulfamoyl]-4-methoxy-N-phenylbenzamide
• InChI: InChI=1S/C20H17ClN2O4S/c1-27-18-12-7-14(20(24)22-16-5-3-2-4-6-16)13-19(18)28(25,26)23-17-10-8-15(21)9-11-17/h2-13,23H,1H3,(H,22,24)
• InChI Key: CGEFNZRXKHIHIU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2)S(=O)(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C20H17ClN2O4S
• Molecular Weight: 416.9 g/mol

Description

3-{[(4-chlorophenyl)amino]sulfonyl}-4-methoxy-N-phenylbenzamide, commonly known as CPAS, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. CPAS is a sulfonamide derivative that has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of CPAS involves its ability to bind to the active site of target enzymes, thereby inhibiting their activity. This results in the disruption of various physiological processes, leading to the development of new therapeutic agents for diseases such as cancer, Alzheimer's, and glaucoma.
Biochemical and Physiological Effects:
CPAS has been shown to exhibit various biochemical and physiological effects, including anti-tumor, anti-inflammatory, and antioxidant properties. It has also been found to have neuroprotective effects, making it a potential therapeutic agent for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of CPAS in lab experiments is its high selectivity towards target enzymes, which allows for the development of highly specific therapeutic agents. However, its low solubility in water can limit its use in certain experiments, and its potential toxicity at high concentrations must be taken into consideration.

Future Directions

There are numerous future directions for the study of CPAS. One potential area of research is the development of CPAS-based therapeutic agents for the treatment of cancer and neurodegenerative diseases. Another area of research is the exploration of CPAS as a potential tool for studying enzyme activity and inhibition. Additionally, the synthesis of novel CPAS derivatives with improved solubility and selectivity could lead to the development of more effective therapeutic agents.

Scientific Research Applications

CPAS has been extensively studied for its potential applications in scientific research. It has been found to exhibit inhibitory effects on the activity of certain enzymes, such as carbonic anhydrase and acetylcholinesterase. These enzymes play important roles in various physiological processes, and their inhibition can lead to the development of new therapeutic agents for a range of diseases.